Cas no 6411-32-1 (1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone)

• Product Name: 1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone
• CAS No: 6411-32-1
• MF: C₆H₉N₃OS
• MW: 171.220159292221
• CID: 1670126
• PubChem ID: 1502231
• Update Time: 2025-04-21

1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-amino-2-(methylamino)-1,3-thiazol-5-yl]ethanone
• ethanone, 1-[4-amino-2-(methylamino)-5-thiazolyl]-
• 674807-17-1
• STK774813
• DB-276277
• 1-[4-AMINO-2-(METHYLAMINO)-1,3-THIAZOL-5-YL]ETHAN-1-ONE
• 6411-32-1
• Ethanone, 1-(4-amino-2-methylaminothiazol-5-yl)-
• AKOS001728278
• DTXSID70363619
• WDQJDELBIRGYBK-UHFFFAOYSA-N

• Inchi： 1S/C6H9N3OS/c1-3(10)4-5(7)9-6(8-2)11-4/h7H2,1-2H3,(H,8,9)
• InChI Key： WDQJDELBIRGYBK-UHFFFAOYSA-N
• SMILES： S1C(NC)=NC(=C1C(C)=O)N

Computed Properties

• Exact Mass: 171.04677
• Monoisotopic Mass: 171.04663309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• PSA: 68.01